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Introduction:

Spectroscopic techniques are indispensable tools in the development and quality control of
polymer films, such as those utilized in Reckitt's diverse product portfolio, from pharmaceutical
applications to consumer goods packaging. These methods provide critical insights into the
chemical composition, molecular structure, orientation, and physical properties of films.[1][2][3]
[4] This document provides detailed application notes and protocols for the characterization of
polymer films using Fourier Transform Infrared (FTIR), Raman, Ultraviolet-Visible (UV-Vis), and
Fluorescence Spectroscopy.

Fourier Transform Infrared (FTIR) Spectroscopy

Application Note:
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FTIR spectroscopy is a rapid, non-destructive technique ideal for identifying the chemical
composition of polymer films.[5][6] It works by measuring the absorption of infrared radiation by
the sample, which excites molecular vibrations at specific frequencies corresponding to the
functional groups present.[7] This provides a unique "molecular fingerprint" of the polymer.[8]
FTIR is highly effective for:

o Material Identification: Identifying the base polymer material (e.g., polyethylene,
polypropylene, PET, PVC) by comparing its spectrum to reference libraries.[5][7]

« Additive Analysis: Detecting the presence of additives, coatings, or contaminants on the film
surface.[5]

o Degradation Studies: Monitoring chemical changes in the polymer structure due to aging or
environmental exposure by observing changes in functional groups, such as the formation of
carbonyl groups.[9]

e Quality Control: Ensuring consistency and quality of polymer films during manufacturing.[10]

o Multi-layer Film Analysis: Characterizing individual layers in a multi-component film, often in
conjunction with techniques like cross-sectioning.[5]

Quantitative Data Summary:
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Parameter

Description

Typical
. FTIR Method
Values/Units

Peak Position

Wavenumber of
maximum
absorbance,
characteristic of a

specific functional

group.

cm™? Transmission, ATR

Peak Intensity

Amount of light
absorbed at a specific
wavenumber, related
to the concentration of

the functional group.

Absorbance Units

Transmission, ATR
(AU)

Carbonyl Index

Ratio of the
absorbance of the
carbonyl peak to a
reference peak, used
to quantify polymer
oxidation.

Dimensionless Transmission, ATR

Degree of Orientation

Determined by
measuring the
dichroic ratio of
specific absorption
bands using polarized

IR radiation.

Dimensionless Polarized ATR-FTIR

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common sampling technique for films as it requires minimal sample preparation.

e Instrument Setup:

o Turn on the FTIR spectrometer and allow the source and detector to stabilize.
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o Perform a background scan to record the spectrum of the ambient environment (e.g., air,
nitrogen). This will be subtracted from the sample spectrum.

e Sample Preparation:

o Cut a small, flat piece of the polymer film, ensuring it is large enough to cover the ATR
crystal.

o Clean the surface of the ATR crystal with a suitable solvent (e.g., isopropanol) and allow it
to dry completely.

o Data Acquisition:
o Place the polymer film sample directly onto the ATR crystal, ensuring good contact.

o Apply consistent pressure using the ATR accessory's pressure clamp to ensure intimate
contact between the sample and the crystal.

o Acquire the FTIR spectrum over the desired wavenumber range (typically 4000 - 400
cm™1).

o Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.
o Data Analysis:

o The resulting spectrum will show absorbance peaks corresponding to the functional
groups in the polymer.

o Identify the polymer by comparing the obtained spectrum with spectral libraries.[11]

o For quantitative analysis, measure the peak heights or areas of characteristic absorption
bands.

Experimental Workflow for FTIR Analysis
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Caption: Workflow for polymer film analysis using ATR-FTIR.

Raman Spectroscopy

Application Note:

Raman spectroscopy is a complementary technique to FTIR that provides information about
molecular vibrations.[1] It involves illuminating the sample with a monochromatic laser and
detecting the inelastically scattered light. Raman is particularly sensitive to non-polar functional
groups and symmetric bonds, which may be weak or absent in FTIR spectra.[11] Key
applications include:

o Polymer Identification: Differentiating between polymers with similar chemical structures but
different arrangements (e.g., isomers).

» Crystallinity and Orientation: Assessing the degree of crystallinity and molecular orientation
in polymer films, which affects their mechanical properties.[1][12]

e Analysis of Multilayer Films: Confocal Raman microscopy allows for depth profiling of
multilayer films without the need for cross-sectioning.[12][13]

e Process Monitoring: In-line monitoring of polymerization processes.[14]

o Carbon-Based Materials: Excellent for characterizing carbon-based fillers or additives within
the polymer matrix.[15]

Quantitative Data Summary:
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Parameter

Description

Typical
Values/Units

Raman Method

Raman shift,

characteristic of a

Peak Position N cm-1t Confocal Raman
specific molecular
vibration.
Intensity of the
scattered light, related
] to the concentration
Peak Intensity Counts Confocal Raman

and Raman cross-

section of the vibrating

group.

Crystallinity Index

Ratio of the intensity

of a band sensitive to
crystalline phases to

one sensitive to

amorphous phases.

Dimensionless

Confocal Raman

Polarization Ratio

Ratio of scattered light
intensity parallel and
perpendicular to the
incident polarization,
indicating molecular

orientation.

Dimensionless

Polarized Raman

Experimental Protocol: Confocal Raman Microscopy

e Instrument Setup:

o Turn on the Raman spectrometer and the laser source. Allow for stabilization.

o Calibrate the spectrometer using a standard reference material (e.g., a silicon wafer).

o Select the appropriate laser wavelength, objective lens, and grating for the analysis.

e Sample Preparation:
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o Place the polymer film on a microscope slide.

o If necessary, secure the film to ensure it is flat.

o Data Acquisition:

Place the slide on the microscope stage and bring the sample into focus using the

o

objective lens.

o

Adjust the laser power and acquisition time to obtain a good quality spectrum without
damaging the sample.

o

Acquire the Raman spectrum from the desired location on the film.

[¢]

For depth profiling, perform a Z-scan, acquiring spectra at different focal depths.

o Data Analysis:

[e]

Process the spectra to remove background fluorescence and cosmic rays.

o

Identify the polymer and its components by comparing the Raman shifts to reference
databases.

o

Analyze peak parameters (position, intensity, width) to determine crystallinity and stress.

[¢]

For mapping or depth profiling, generate chemical images based on the intensity of
characteristic Raman bands.

Logical Relationship of Spectroscopic Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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